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Compound of Interest

Compound Name: 2-Ethoxyethyl acetate

Cat. No.: B089778 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe disposal methods for 2-Ethoxyethyl acetate waste in a

laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Ethoxyethyl acetate waste?

A1: 2-Ethoxyethyl acetate is a flammable liquid and is classified as a hazardous substance.[1]

[2][3] Key hazards include:

Flammability: It is a combustible liquid with a flash point of approximately 51°C (124°F), and

its vapors can form explosive mixtures with air.[1][2][3][4] All sources of ignition should be

avoided when handling this waste.

Toxicity: It is harmful if inhaled, swallowed, or absorbed through the skin.[1][3]

Reproductive Hazard: 2-Ethoxyethyl acetate is a known reproductive toxin and may

damage fertility or the unborn child.[2][3][5] Exposure to pregnant women should be strictly

avoided.[4]

Organ Damage: Prolonged or repeated exposure may cause damage to the blood, liver, and

kidneys.[4][6]

Irritation: It can cause irritation to the eyes, skin, and respiratory tract.[6][7]
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Q2: Can I dispose of small amounts of 2-Ethoxyethyl acetate waste down the drain?

A2: No, you should not dispose of 2-Ethoxyethyl acetate waste down the drain.[8][9] It is

soluble in water, but it is also a hazardous chemical that can harm the environment and aquatic

organisms.[4][6] All chemical waste, including 2-Ethoxyethyl acetate, should be collected and

disposed of through a licensed hazardous waste disposal service.[10][11]

Q3: What materials are incompatible with 2-Ethoxyethyl acetate waste?

A3: 2-Ethoxyethyl acetate is incompatible with the following materials, and should not be

mixed with them in a waste container:[1][2][7]

Strong acids

Strong bases (alkalis)

Strong oxidizing agents

Nitrates[1][7]

Mixing with incompatible materials can lead to dangerous chemical reactions.[12] Always use

separate, clearly labeled waste containers for different waste streams.[13][14]

Q4: How should I label a waste container for 2-Ethoxyethyl acetate?

A4: All waste containers must be clearly labeled.[11][12] The label for 2-Ethoxyethyl acetate
waste should include:

The full chemical name: "2-Ethoxyethyl acetate"

The words "Hazardous Waste"

A description of the hazards (e.g., "Flammable," "Toxic," "Reproductive Hazard")

The date the waste was first added to the container

The name of the principal investigator or lab group
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Q5: What should I do in case of a spill of 2-Ethoxyethyl acetate waste?

A5: In the event of a spill, follow these steps:

Evacuate all non-essential personnel from the immediate area.

Eliminate all sources of ignition.[2][5]

Ensure the area is well-ventilated.

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves

(butyl or neoprene are recommended, nitrile is not), chemical splash goggles, and a lab coat.

[8]

Contain the spill using an inert absorbent material like vermiculite or sand.

Carefully collect the absorbed material and contaminated items into a designated, sealable

hazardous waste container.[9]

Label the container as "Spill Debris with 2-Ethoxyethyl acetate" and dispose of it as

hazardous waste.[9]

Clean the spill area thoroughly.
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Issue Possible Cause Solution

Bulging waste container
Chemical reaction generating

gas.

This is a dangerous situation.

Do not handle the container.

Evacuate the area and contact

your institution's Environmental

Health and Safety (EHS) office

or emergency services

immediately.[14]

Leaking waste container
Improperly sealed or damaged

container.

Wearing appropriate PPE,

place the leaking container into

a larger, compatible, and

properly labeled secondary

containment bin. Report the

incident to your EHS office.

Unsure if waste is

contaminated with 2-

Ethoxyethyl acetate

Cross-contamination during an

experiment.

Treat the waste as hazardous

and assume it is contaminated

with 2-Ethoxyethyl acetate.

Dispose of it following the

procedures for this chemical. It

is always better to err on the

side of caution with unknown

waste.[9]

Waste disposal contractor will

not accept the waste container

Improper labeling or mixing of

incompatible wastes.

Review your institution's waste

disposal guidelines and ensure

the container is labeled

correctly and only contains

compatible chemicals. Contact

your EHS office for assistance

in rectifying the issue.

Summary of Chemical and Physical Properties
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Property Value

Chemical Formula C₆H₁₂O₃[1]

Molar Mass 132.16 g/mol

Appearance
Colorless to light yellow liquid with a mild,

sweet, or aromatic odor[2][3][6][7][15]

Boiling Point 156 °C (313 °F)[1][2][4][7]

Melting Point -62 °C (-79 °F)[1][2][4][7]

Flash Point 51 °C (124 °F)[1][2][4]

Solubility in Water 229 g/L at 20 °C[1]

Density 0.975 g/mL at 25 °C

Vapor Pressure 2 mmHg at 20 °C[7]

UN Number 1172[1][2]

Protocol for Collection and Temporary Storage of 2-
Ethoxyethyl Acetate Waste
This protocol outlines the standard operating procedure for the safe collection and temporary

storage of 2-Ethoxyethyl acetate waste prior to disposal by a certified waste management

provider.

1.0 Purpose To ensure the safe and compliant collection and temporary storage of 2-
Ethoxyethyl acetate waste in a laboratory setting.

2.0 Scope This protocol applies to all laboratory personnel who generate waste containing 2-
Ethoxyethyl acetate.

3.0 Personal Protective Equipment (PPE)

Safety glasses or goggles

Chemical-resistant gloves (butyl or neoprene recommended)[8]
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Lab coat

4.0 Materials

Designated hazardous waste container (chemically compatible, e.g., polyethylene) with a

secure lid

Hazardous waste labels

Secondary containment bin

5.0 Procedure

Container Preparation:

1. Obtain a clean, dry, and chemically compatible waste container.

2. Affix a hazardous waste label to the container.

3. Fill out the label with "2-Ethoxyethyl acetate" and other required information.

Waste Collection:

1. Pour the 2-Ethoxyethyl acetate waste into the designated container using a funnel to

prevent spills.

2. Do not mix with incompatible chemicals such as strong acids, bases, or oxidizing agents.

[1][7]

3. Do not fill the container to more than 80% of its capacity to allow for vapor expansion.

4. Securely close the container lid after each addition of waste.

Temporary Storage:

1. Store the waste container in a designated, well-ventilated, and cool area, away from direct

sunlight and sources of ignition.[5][8]

2. Place the waste container in a secondary containment bin to catch any potential leaks.
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3. Ensure the storage area is clearly marked as a hazardous waste accumulation point.

Disposal Request:

1. Once the container is full or has reached the designated accumulation time limit set by

your institution, arrange for pickup by your licensed hazardous waste disposal service.
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Start: 2-Ethoxyethyl Acetate Waste Generation

Waste Characterization & Segregation

Container Management

Storage & Disposal

Generate 2-Ethoxyethyl
Acetate Waste

Is the waste mixed with
other chemicals?

Check for Incompatibilities
(Acids, Bases, Oxidizers)

Yes

Segregate into a dedicated
'2-Ethoxyethyl Acetate' waste stream

No

Compatible

Do NOT Mix.
Use separate waste containers.

Incompatible

Select a compatible,
leak-proof container with a secure lid.

Label container with:
- Chemical Name

- 'Hazardous Waste'
- Hazard Symbols

- Date

Store in a designated, cool,
well-ventilated area in

secondary containment.

Arrange for pickup by a
licensed hazardous waste

disposal service.

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 2-Ethoxyethyl acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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